2,3-Dichloro-1H-tetrapheno[4,3-b]oxocin-1-one
2,3-Dichloro-1H-tetrapheno[4,3-b]oxocin-1-one
Bacterial type II fatty acid synthesis (FAS-II) is mediated by a series of enzymes, each of which may be targeted by potential antibiotics. Bischloroanthrabenzoxocinone (BABX) is an inhibitor of FAS-II, blocking fatty acid synthesis in S. aureus and E. coli with IC50 values of 11.4 and 35.3 µg/ml, respectively. It inhibits the growth of S. aureus and permeable E. coli strains with minimum inhibitory concentrations ranging from 0.2-0.4 µg/ml. BABX also displays binding to liver X receptors (LXRs), inhibiting agonist binding in an LXRα-scintillation proximity assay (IC50 = 10 µM).
Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics.
Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics.
Brand Name:
Vulcanchem
CAS No.:
866022-28-8
VCID:
VC0020950
InChI:
InChI=1S/C23H12Cl2O2/c24-20-9-10-27-23-17-6-5-15-11-13-3-1-2-4-14(13)12-19(15)16(17)7-8-18(23)22(26)21(20)25/h1-12H
SMILES:
C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CC5=C4OC=CC(=C(C5=O)Cl)Cl
Molecular Formula:
C28H24Cl2O7
Molecular Weight:
543.4
2,3-Dichloro-1H-tetrapheno[4,3-b]oxocin-1-one
CAS No.: 866022-28-8
Cat. No.: VC0020950
Molecular Formula: C28H24Cl2O7
Molecular Weight: 543.4
* For research use only. Not for human or veterinary use.
![2,3-Dichloro-1H-tetrapheno[4,3-b]oxocin-1-one - 866022-28-8](/images/no_structure.jpg)
Specification
| Description | Bacterial type II fatty acid synthesis (FAS-II) is mediated by a series of enzymes, each of which may be targeted by potential antibiotics. Bischloroanthrabenzoxocinone (BABX) is an inhibitor of FAS-II, blocking fatty acid synthesis in S. aureus and E. coli with IC50 values of 11.4 and 35.3 µg/ml, respectively. It inhibits the growth of S. aureus and permeable E. coli strains with minimum inhibitory concentrations ranging from 0.2-0.4 µg/ml. BABX also displays binding to liver X receptors (LXRs), inhibiting agonist binding in an LXRα-scintillation proximity assay (IC50 = 10 µM). Bischloroanthrabenzoxocinone ((-)BABX) is a selective inhibitor of Type II fatty acid synthesis (FASII). BABX showed IC50 values of 11.4 and 35.3 µg/ml in the S. aureus and E. coli FASII assays, respectively, with comparable antibacterial activities. FASII is essential to bacterial cell viability and is a promising target for the development of novel antibiotics. |
|---|---|
| CAS No. | 866022-28-8 |
| Molecular Formula | C28H24Cl2O7 |
| Molecular Weight | 543.4 |
| IUPAC Name | 19,20-dichloro-16-oxapentacyclo[12.10.0.02,11.04,9.015,22]tetracosa-1(14),2,4,6,8,10,12,15(22),17,19,23-undecaen-21-one |
| Standard InChI | InChI=1S/C23H12Cl2O2/c24-20-9-10-27-23-17-6-5-15-11-13-3-1-2-4-14(13)12-19(15)16(17)7-8-18(23)22(26)21(20)25/h1-12H |
| Standard InChI Key | ZGJMIZXNGYVIRM-XCZPVHLTSA-N |
| SMILES | C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CC5=C4OC=CC(=C(C5=O)Cl)Cl |
| Appearance | Light orange residue |
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